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Compound of Interest

Compound Name: Bioresmethrin

Cat. No.: B1261081 Get Quote

For immediate release:

This document provides essential guidance on the safe and compliant disposal of

bioresmethrin, a synthetic pyrethroid insecticide. Adherence to these procedures is critical for

ensuring the safety of laboratory personnel, protecting the environment, and maintaining

regulatory compliance. Bioresmethrin is classified as very toxic to aquatic life with long-lasting

effects, necessitating stringent disposal protocols.

Immediate Safety and Handling
Before handling bioresmethrin waste, ensure you are wearing appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All

handling of bioresmethrin should be conducted in a well-ventilated area, preferably within a

chemical fume hood. In case of a spill, immediately contain the material using an inert

absorbent (e.g., sand, vermiculite) and collect it into a designated, sealed container for

hazardous waste. Do not allow bioresmethrin to enter drains or waterways.

Bioresmethrin Disposal Protocol
The following step-by-step procedure outlines the correct method for disposing of

bioresmethrin and its contaminated materials in a laboratory setting.

1. Waste Identification and Segregation:
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Clearly label all waste containing bioresmethrin as "Hazardous Waste - Bioresmethrin."

Segregate bioresmethrin waste from other chemical waste streams to prevent accidental

mixing and reactions.

This includes unused or expired bioresmethrin, contaminated labware (e.g., pipettes,

flasks), and used PPE.

2. Waste Collection and Containment:

Use only designated, leak-proof, and chemically compatible containers for collecting

bioresmethrin waste.

Containers must be kept securely closed except when adding waste.

For liquid waste, ensure the container has adequate headspace to accommodate expansion.

Solid waste, such as contaminated gloves and bench paper, should be double-bagged in

clearly labeled hazardous waste bags.

3. Storage:

Store bioresmethrin waste in a designated, secure, and well-ventilated satellite

accumulation area (SAA) away from incompatible materials.

The storage area should have secondary containment to capture any potential leaks.

Do not store large quantities of waste in the laboratory for extended periods. Adhere to the

storage time limits set by your institution and local regulations.

4. Disposal:

Bioresmethrin waste must be disposed of through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in regular trash.[1][2][3][4][5]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Ensure all required waste manifests and documentation are completed accurately.
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data

related to bioresmethrin hazards and disposal.

Parameter Value/Information Source

GHS Hazard Statements

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life

with long lasting effects.

[2][3]

GHS Precautionary

Statements (Disposal)

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container to an

approved waste disposal plant.

[1][2][4][6]

Disposal Method

Incineration by an approved

waste disposal plant is the

recommended method.

[7]

Container Requirements

Must be chemically

compatible, leak-proof, and

kept securely closed.

Experimental Protocols Cited
The disposal procedures outlined in this document are based on established safety protocols

and regulatory requirements for handling hazardous chemical waste in a laboratory setting.

Specific experimental protocols for the detoxification of bioresmethrin are not readily available

or recommended for onsite laboratory implementation due to the need for specialized

equipment and expertise. The primary and mandated protocol is the use of a certified

hazardous waste management service.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of bioresmethrin
waste from a laboratory.
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Caption: Logical workflow for the safe disposal of bioresmethrin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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